4-Bromo-5-methyl-1H-pyrazol-3(2H)-one

• IUPAC Name: 4-bromo-5-methyl-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C4H5BrN2O/c1-2-3(5)4(8)7-6-2/h1H3,(H2,6,7,8)
• InChI Key: JFEULJIQSHXRQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)Br
• Molecular Formula: C4H5BrN2O
• Molecular Weight: 177.00 g/mol

Description

4-Bromo-5-methyl-1H-pyrazol-3(2H)-one (BMMP) is an organic compound with the molecular formula C5H5BrN2O. It is a colorless solid that is soluble in most organic solvents and is used as a reagent in organic synthesis. BMMP is a versatile molecule with a wide range of applications in scientific research and laboratory experiments.

Scientific Research Applications

Synthesis of Complex Molecules

4-Bromo-5-methyl-1H-pyrazol-3(2H)-one serves as a crucial building block in the synthesis of heterocyclic compounds, which have wide applications in pharmaceuticals and agrochemicals. For example, it has been used in the synthesis of 4H-pyran-4-one derivatives, which exhibit biological properties like fungicidal and herbicidal activities, and are used in treating hypersensitivity conditions (Shahrisa, Tabrizi, & Ahsani, 2000). Moreover, derivatives of 4-Bromo-5-methyl-1H-pyrazol-3(2H)-one have been synthesized for various applications, including as intermediates in organic synthesis, demonstrating the compound's versatility in facilitating complex chemical transformations.

Photophysical Studies

The compound and its derivatives are also used in photophysical studies, such as understanding tautomerism and proton transfer processes. Research on 4-bromo substituted 1H-pyrazoles has provided insights into their structure and tautomerism, both in the solid state and in solution, contributing to a deeper understanding of the behavior of similar compounds under different conditions (Trofimenko et al., 2007).

Material Science Applications

In the realm of materials science, 4-Bromo-5-methyl-1H-pyrazol-3(2H)-one derivatives have been explored for their potential in creating advanced materials. For instance, their use in the synthesis of iridium tetrazolate complexes illustrates the role of ancillary ligands in color tuning for applications in organic light-emitting devices (OLEDs) and light-emitting electrochemical cells (LECs), highlighting the compound's contribution to developing new materials for electronics and photonics (Stagni et al., 2008).

Mechanism of Action

Pharmacokinetics

The compound has a predicted density of 1.838±0.06 g/cm3, a melting point of 118.0 to 122.0 °C, and a boiling point of 337.9±37.0 °C . These properties might influence its absorption, distribution, metabolism, and excretion (ADME), but without specific studies, it’s hard to say how exactly they would impact the compound’s bioavailability.